2-(4-chlorophenoxy)-N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C20H19ClN4O3S2/c1-12-3-4-13(2)16(9-12)22-18(27)11-29-20-25-24-19(30-20)23-17(26)10-28-15-7-5-14(21)6-8-15/h3-9H,10-11H2,1-2H3,(H,22,27)(H,23,24,26)
• InChI Key: JWUABWJQWDGNKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN4O3S2
• Molecular Weight: 463.0 g/mol

Description

2-(4-chlorophenoxy)-N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide is a useful research compound. Its molecular formula is C20H19ClN4O3S2 and its molecular weight is 462.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Screening

Compounds with structural similarities, such as derivatives of 1,3,4-oxadiazole and acetamide, have been synthesized and evaluated for their biological activities. For instance, a series of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide derivatives were synthesized and screened for their inhibitory activities against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX), showing potential as enzyme inhibitors (A. Rehman et al., 2013).

Antimicrobial and Enzymatic Inhibition

Another study focused on the synthesis, characterization, and pharmacological evaluation of different 1,3,4-oxadiazole and acetamide derivatives, revealing antibacterial properties and moderate enzymatic inhibition potential against lipoxygenase (LOX), with some compounds exhibiting good inhibitory effects against gram-negative bacterial strains (K. Nafeesa et al., 2017).

Anticancer Activity

Further research into N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides demonstrated promising antibacterial activity and moderate anti-enzymatic potential, with specific compounds showing remarkable activity against certain bacterial strains and being computationally docked to unravel the active binding sites for α-chymotrypsin enzyme protein (S. Z. Siddiqui et al., 2014).

Molecular Docking and Photovoltaic Efficiency

There are also studies incorporating spectroscopic and quantum mechanical studies, ligand-protein interactions, and even photovoltaic efficiency modeling, showcasing the compound's potential in diverse fields such as solar energy (Y. Mary et al., 2020).